[2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
CAS No.:
Cat. No.: VC13538388
Molecular Formula: C13H25N3O3
Molecular Weight: 271.36 g/mol
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Specification
| Molecular Formula | C13H25N3O3 |
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| Molecular Weight | 271.36 g/mol |
| IUPAC Name | tert-butyl N-[2-[(2-aminoacetyl)amino]cyclohexyl]carbamate |
| Standard InChI | InChI=1S/C13H25N3O3/c1-13(2,3)19-12(18)16-10-7-5-4-6-9(10)15-11(17)8-14/h9-10H,4-8,14H2,1-3H3,(H,15,17)(H,16,18) |
| Standard InChI Key | JMOMHGOKJCMSLB-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)NC1CCCCC1NC(=O)CN |
| Canonical SMILES | CC(C)(C)OC(=O)NC1CCCCC1NC(=O)CN |
Introduction
[2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester is a complex organic compound with the CAS number 1353947-44-0. It is a derivative of carbamic acid, specifically designed with a tert-butyl ester group and an amino-acetylamino substituent attached to a cyclohexyl ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.
Chemical Formula and Molecular Weight
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Chemical Formula: C13H25N3O3
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Molecular Weight: 271.36 g/mol
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MDL Number: MFCD21092353
Synonyms
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[2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
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Carbamic acid, N-[2-[(2-aminoacetyl)amino]cyclohexyl]-, 1,1-dimethylethyl ester
Physical and Chemical Characteristics
This compound is typically used in research and development contexts, often requiring careful handling due to its potential reactivity and sensitivity to environmental conditions.
Hazard Information
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Signal Word: Not specified
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Hazard Statements: Not detailed in available sources
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Precautionary Statements: General precautions for handling organic compounds include wearing protective gear and ensuring good ventilation.
Storage and Disposal
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Store in a cool, dry place away from incompatible substances.
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Dispose of according to local regulations and guidelines for chemical waste.
Synthesis and Preparation
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